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Compound of Interest

Compound Name: 4-Butylbenzylamine

Cat. No.: B1334506

This technical guide provides a detailed overview of the core physical properties of 4-
Butylbenzylamine, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document outlines the available data, describes the standard experimental
methodologies for their determination, and presents a logical workflow for these
characterization processes.

Physical Property Data

The physical properties of 4-Butylbenzylamine are critical for its handling, purification, and
use in synthetic applications. The following table summarizes the available quantitative data for
4-n-butylbenzylamine and its isomer, 4-tert-butylbenzylamine, for comparative purposes.

Compound CAS Number Boiling Point Density

Data not available in
89°Cto 91°C (at 1

4-n-Butylbenzylamine 57802-79-6 provided search
mmHg)[1]
results
4-tert- , 0.927 g/mL at 25°C
_ 39895-55-1 235-236°C (lit.) _
Butylbenzylamine (lit.)[2]

Experimental Protocols
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The determination of physical properties such as boiling point and density requires precise and
standardized experimental procedures. The following sections detail the common
methodologies employed for characterizing liquid amines.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like 4-Butylbenzylamine, which may decompose at their
atmospheric boiling point, determination under reduced pressure (vacuum distillation) is the
standard method.

Protocol: Boiling Point Determination by Vacuum Distillation

o Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The entire system is
connected to a vacuum pump with a manometer to monitor the pressure accurately.

o Sample Preparation: The 4-Butylbenzylamine sample is placed in the round-bottom flask
along with boiling chips or a magnetic stirrer to ensure smooth boiling.

o Pressure Reduction: The system is evacuated to the desired pressure (e.g., 1 mmHg as
specified for 4-n-Butylbenzylamine[1]).

e Heating: The flask is gently heated using an oil bath or heating mantle.

o Measurement: The temperature is recorded when the liquid is boiling steadily and the
condensate is consistently collecting in the receiving flask. This temperature is the boiling
point at the recorded pressure. The boiling points of primary and secondary amines are
influenced by their ability to form hydrogen bonds, leading to higher boiling points than non-
polar compounds of similar molecular weight[3][4].

Density is a fundamental physical property defined as mass per unit volume. For liquids, a
vibrating tube densitometer provides highly accurate and reproducible measurements.

Protocol: Density Measurement using a Vibrating Tube Densitometer

o Apparatus: An oscillating U-tube densitometer (e.g., Anton Paar DMA series) is used.[5] This
instrument measures the oscillation period of a U-shaped tube filled with the sample liquid.
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» Calibration: The instrument is calibrated prior to measurement using two standards of
precisely known density, typically dry air and deionized, degassed water.[5]

o Sample Injection: A small, bubble-free aliquot of the 4-Butylbenzylamine sample is injected
into the measurement cell of the densitometer.

o Temperature Equilibration: The cell is thermostatically controlled to a specific temperature
(e.g., 25°C) to ensure the sample reaches thermal equilibrium.

e Measurement: The instrument excites the U-tube and measures the resonant frequency of
oscillation. This frequency is directly related to the density of the sample. The instrument's
software automatically calculates and displays the density, often to several decimal places.
The expanded uncertainty for this method is typically less than £0.7 kg-m=3.[5]

Visualization of Workflow

The logical flow for the characterization of 4-Butylbenzylamine's physical properties is
outlined in the diagram below. This workflow ensures a systematic approach from sample
identification to final data reporting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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